Cas no 132-68-3 (Naphthol AS-BO)

• Product Name: Naphthol AS-BO
• CAS No: 132-68-3
• MF: C₂₁H₁₅NO₂
• MW: 313.349305391312
• MDL: MFCD00043900
• CID: 36288
• PubChem ID: 87570740
• Update Time: 2025-04-18

Naphthol AS-BO Chemical and Physical Properties

Names and Identifiers

• Naphthol AS-BO
• C.I.Azoic Coupling Component 4
• 3-hydroxy-N-1-naphthyl-2-naphthamide
• 3-Hydroxy-N-(1-naphthyl)-2-naphthamide
• 3-Hydroxy-N-naphthalen-1-ylnaphthalene-2-carboxamide
• 2-Hydroxy-3-naphthoic Acid 1-Naphthylamide
• 3-Hydroxy-[2]naphthoesaeure-[1]naphthylamid
• 3-hydroxy-[2]naphthoic acid-[1]naphthylamide
• 3-Hydroxy-N-(naphthyl-(1))-naphthamid-(2)
• 3-HYDROXY-NAPHTHALENE-2-CARBOXYLIC A
• Acco Naphthol AS-BO
• Azoic Coupling Component 4
• Azonaphtol AN
• Brenthol AN
• Cibanaphthol RN
• Dragonthol BO
• Naphtanilide BO
• Naphthoide BO
• naphthol ASSW
• Naphtoelan BO
• Solunaptol ANL
• celcotrn
• azotolanf
• sanatolbo
• naftolombo
• Celcot RN
• Azotol ANF
• brentholan
• Sanatol BO
• Naftolo MBO
• Acna Naphthol F
• Naphtol AS-boll
• Naphthol Acna F
• Naphtazol 3B
• Ultrazol VII-BO
• Tulathol AS-BO
• Amarthol AS-BO
• Naphtol AS-BO
• Mitsui naphthozol BO
• Hiltonaphthol AS-BO
• Naphtanilide BO Supra
• Amanil naphthol AS-BO
• Anthonaphthol M 3B
• 3-Hydroxy-N-1-napht
• EINECS 205-075-5
• naphthol as bo
• Anthonaphthol M3B
• NSC-37202
• AKOS005443921
• 3-Hydroxy-2-naphthoic-alpha-naphthalide
• 3-Hydroxy-N-(naphthalen-1-yl)-2-naphthamide
• BRN 1824371
• CS-0324554
• AS-65781
• H0318
• NS00020996
• MFCD00043900
• Oprea1_541435
• NSC 37202
• 132-68-3
• C.I. Azoic Coupling Component 4
• 1-(2',3'-Hydroxynaphthoylamino)naphthalene
• 2-Naphthalenecarboxamide, 3-hydroxy-N-1-naphthalenyl-
• 3-hydroxy-N-(naphthalen-1-yl)naphthalene-2-carboxamide
• 3-Hydroxy-N-1-naphthalenyl-2-naphthalenecarboxamide
• 1-HYDROXY-3-NAPHTHOYL-1-NAPHTHAMINE
• A806473
• 4-12-00-03097 (Beilstein Handbook Reference)
• W-108312
• Azonaphthol AN
• NSC37202
• DTXSID8051671
• 3-Hydroxy-2-naphthoic-.alpha.-naphthalide
• 2-Naphthamide, 3-hydroxy-N-1-naphthyl-
• SCHEMBL2743115
• C.I. 37560
• 1,3-di-4-piperidinopropane
• 3-Hydroxy-N-(1-naphthyl)-2-naphthamide #
• Oprea1_463132
• STK367408
• 205-075-5
• DTXCID2030225

• MDL： MFCD00043900
• Inchi： 1S/C21H15NO2/c23-20-13-16-8-2-1-7-15(16)12-18(20)21(24)22-19-11-5-9-14-6-3-4-10-17(14)19/h1-13,23H,(H,22,24)
• InChI Key： QGZGJNPVHADCFM-UHFFFAOYSA-N
• SMILES： OC1C=C2C=CC=CC2=CC=1C(NC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 313.11000
• Monoisotopic Mass: 313.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 5.5
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Light yellow yellow powder
• Density: 1.333
• Melting Point: 222~223℃
• Boiling Point: 479.3 °C at 760 mmHg
• Flash Point: 243.6
• Refractive Index: 1.778
• PSA: 49.33000
• LogP: 5.02390
• Color index: 37560

Naphthol AS-BO Security Information

• RTECS：QJ1897300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides
• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals Colorants and Pigments